Cas no 1805611-07-7 (5-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol)

• Product Name: 5-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol
• CAS No: 1805611-07-7
• MF: C₈H₈F₂N₂O₄
• MW: 234.156929016113
• CID: 4896038
• Update Time: 2025-08-04

5-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol

• Inchi： 1S/C8H8F2N2O4/c1-16-8-5(3-13)6(12(14)15)4(2-11-8)7(9)10/h2,7,13H,3H2,1H3
• InChI Key： VEWKCSHOTGZTAO-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CO)=C1[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.7
• Topological Polar Surface Area: 88.2

Additional information on 5-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol

Introduction to 5-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol (CAS No. 1805611-07-7)

5-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol, identified by the CAS number 1805611-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, a group of molecules known for their diverse biological activities and synthetic utility. The presence of multiple functional groups, including a difluoromethyl moiety, a methoxy group, and a nitro substituent on a pyridine core, makes it a versatile scaffold for medicinal chemistry investigations.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, compounds featuring this moiety have been extensively studied for their potential in developing treatments against various diseases, including cancer and infectious disorders. The electron-withdrawing nature of the nitro group and the electron-donating effect of the methoxy group contribute to the compound's complex electronic properties, which can be exploited in designing molecules with specific biological targets.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel pharmacophores. The structural features of 5-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol make it an attractive candidate for further exploration in drug discovery pipelines. Researchers have leveraged its framework to develop inhibitors targeting enzymes involved in critical metabolic pathways. For instance, studies suggest that derivatives of this compound may exhibit inhibitory activity against kinases and other enzymes relevant to cancer progression.

The methoxy group in the molecule not only influences its electronic distribution but also provides a site for further functionalization, enabling the synthesis of analogues with tailored properties. This flexibility has been exploited in designing molecules with improved pharmacokinetic profiles, such as enhanced solubility or prolonged half-life. Additionally, the pyridine core is a common structural motif in many bioactive compounds, making it a valuable building block for medicinal chemists.

In clinical research, the exploration of nitropyridine derivatives has shown promise in treating inflammatory and autoimmune diseases. The nitro group can be reduced to an amine under specific conditions, leading to new pharmacological entities with distinct mechanisms of action. This redox chemistry has been harnessed in developing prodrugs that release active species at target sites, thereby increasing therapeutic efficacy while minimizing side effects.

The agrochemical sector has also benefited from the study of compounds like 5-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol. Its structural complexity allows for the design of novel pesticides with improved selectivity and environmental safety. By modifying the substitution patterns on the pyridine ring, researchers have generated compounds that disrupt essential biological processes in pests while sparing beneficial organisms. Such innovations are crucial for sustainable agriculture in an era where resistance to conventional pesticides is becoming increasingly prevalent.

From a synthetic chemistry perspective, the preparation of 5-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol exemplifies the challenges and opportunities inherent in multi-step organic synthesis. The introduction of each functional group requires careful consideration of reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques not only streamline the synthesis but also enhance scalability for industrial applications.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which can significantly impact drug design. The presence of fluorine atoms can modulate lipophilicity, polarizability, and metabolic stability—key factors determining a drug's bioavailability and efficacy. In particular, C-F bonds are known for their strength and rigidity, contributing to improved binding interactions with biological targets. The incorporation of two fluorine atoms in 5-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol underscores its potential as a lead compound for further optimization.

In conclusion, 5-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol (CAS No. 1805611-07-7) represents a promising scaffold for pharmaceutical and agrochemical applications. Its structural features—comprising a pyridine core substituted with a difluoromethyl, methoxy, and nitro group—endow it with diverse biological activities and synthetic utility. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in modern chemical biology and drug discovery.